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Compound Focus: Chlorpyrifos-d10

CAS No.: 285138-81-0

Cat. No.: S804346

The table below summarizes the fundamental physicochemical and solubility data for Chlerpyrifos-d10, the

deuterium-labeled analog used as an internal standard [1].

Property Value / Information

CAS No. 285138-81-0 [1]

Molecular Formula C9HD10CI3NO3PS [1]

Molecular Weight 360.65 g/mol [1]

Appearance White to off-white solid [1]
Research Deuterium-labeled tracer and internal standard for quantitative analysis by NMR,
Application GC-MS, or LC-MS [1]

Solubility in Water 100 mg/mL (277.28 mM) [1]

Solubility in DMSO 50 mg/mL (138.64 mM) [1]

Information Limitations and Methodology Guidance
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The available data is from a commercial supplier's datasheet and lacks experimental details such as
temperature, measurement method, or solvent characterization [1]. Here is a general framework for preparing

stock solutions based on common laboratory practice:

Weigh Chlorpyrifos-d10
Solid

(Ultrapure Hzo)

Add solvent and dissolve Note: For water stock, filter and
(May require ultrasonication)

(Aliquot SolutiorD

Short-Term Storage Long- Term Storage
(-20°C, 1 month) (-80°C, 6 months)

Click to download full resolution via product page

sterilize with a 0.22 pm filter before use.

Research Considerations

e Use as an Internal Standard: Chlorpyrifos-d10 is primarily used as a stable isotope-labeled internal
standard to improve accuracy in quantifying native chlorpyrifos in complex matrices via GC-MS or LC-
MS [1]. This application is distinct from biological activity studies.
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¢ Refer to Native Compound Data: For insights into hydrolysis, photolysis, or biodegradation kinetics,
you may consult literature on the non-labeled compound, Chlorpyrifos (CAS 2921-88-2) [2] [3].
However, note that deuterium substitution can subtly alter physicochemical properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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